Cas no 62763-36-4 (3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester)
62763-36-4 structure
Product Name:3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
CAS No:62763-36-4
MF:C10H18O2
MW:170.248723506927
CID:431997
PubChem ID:71382991
Update Time:2025-04-19
3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester
- tert-butyl 4-methylpent-3-enoate
- 62763-36-4
- SCHEMBL11591459
- DTXSID10805341
-
- Inchi: 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6H,7H2,1-5H3
- InChI Key: PRGPCGGCFOOXPE-UHFFFAOYSA-N
- SMILES: O(C(C/C=C(\C)/C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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